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Cat. No.: B12385844

Get Quote

In-Depth Technical Guide: 3-Mercaptohexan-1-ol-
d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Mercaptohexan-1-ol-d5, a

deuterated isotopologue of the potent aroma compound 3-Mercaptohexan-1-ol. While a

specific CAS number for the d5 variant is not publicly cataloged, this document details the

identifiers and extensive properties of the non-deuterated parent compound, outlines its

synthesis and analytical applications, and describes its biochemical significance, particularly in

the context of enology. The use of deuterated standards like 3-Mercaptohexan-1-ol-d5 is

crucial for accurate quantification in complex matrices.[1][2][3][4][5]

Core Identifiers and Properties
While a dedicated CAS number for 3-Mercaptohexan-1-ol-d5 is not readily available, the

identifiers for the parent compound, 3-Mercaptohexan-1-ol, are well-established. This

deuterated variant is primarily utilized as an internal standard in analytical chemistry for the

precise quantification of its non-deuterated counterpart.
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Table 1: Identifiers for 3-Mercaptohexan-1-ol

Identifier Value

CAS Number 51755-83-0

FEMA Number 3850

JECFA Number 545

Molecular Formula C₆H₁₄OS

Molecular Weight 134.24 g/mol

IUPAC Name 3-sulfanylhexan-1-ol

Table 2: Physicochemical Properties of 3-Mercaptohexan-1-ol

Property Value

Boiling Point 250 °C

Flash Point 100 °C

Density 0.97 g/cm³

Refractive Index 1.479-1.481

Water Solubility Insoluble

pKa 10.49 ± 0.10 (Predicted)

LogP 1.64

Synthesis and Experimental Protocols
The synthesis of 3-Mercaptohexan-1-ol-d5 is not explicitly detailed in publicly available

literature. However, based on synthetic routes for related deuterated thiol precursors in wine

research, a plausible pathway can be inferred.[2][6][7] A common strategy involves the use of a

deuterated starting material in a multi-step synthesis. For instance, starting with a deuterated

analogue of a precursor like (E)-2-hexenal would lead to the formation of the deuterated thiol.

[8]
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Experimental Protocol: Quantification of 3-
Mercaptohexan-1-ol in Wine using 3-Mercaptohexan-1-
ol-d5 Internal Standard
This protocol outlines a general procedure for the analysis of 3-Mercaptohexan-1-ol in a wine

matrix using a stable isotope dilution assay (SIDA) with GC-MS, a common application for 3-
Mercaptohexan-1-ol-d5.[1][3][9]

1. Sample Preparation and Derivatization:

To a 10 mL wine sample, add a known concentration of 3-Mercaptohexan-1-ol-d5 as the

internal standard.

The thiols are then converted to more stable and volatile derivatives. A common method is

derivatization with pentafluorobenzyl bromide (PFBBr) or similar reagents.[10]

The derivatization is typically carried out in a buffered solution at a controlled pH and

temperature.

2. Extraction:

The derivatized compounds are extracted from the aqueous wine matrix using solid-phase

extraction (SPE) with a suitable sorbent.

The sorbent is then washed to remove interfering compounds.

The analytes are eluted with an appropriate organic solvent.

3. Instrumental Analysis (GC-MS):

The extract is concentrated and injected into a gas chromatograph coupled to a mass

spectrometer (GC-MS).

Gas Chromatography (GC) Conditions: A capillary column suitable for separating volatile

sulfur compounds is used. The oven temperature is programmed to achieve optimal

separation.
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Mass Spectrometry (MS) Conditions: The mass spectrometer is operated in selected ion

monitoring (SIM) mode to enhance sensitivity and selectivity. Specific ions for both the native

analyte and the deuterated internal standard are monitored.

4. Quantification:

The concentration of 3-Mercaptohexan-1-ol in the original sample is calculated by comparing

the peak area ratio of the native analyte to the deuterated internal standard against a

calibration curve prepared with known concentrations of the analyte and a constant

concentration of the internal standard.

Biochemical Pathways and Logical Relationships
3-Mercaptohexan-1-ol is a significant aroma compound in many wines, particularly Sauvignon

blanc, contributing to their characteristic tropical fruit notes. Its formation is a complex

biochemical process that occurs in grapes and during fermentation.[11][12][13]

The primary pathway involves the transformation of non-volatile precursors present in the

grape must. The key precursors are S-3-(hexan-1-ol)-L-cysteine (Cys-3MH) and S-3-(hexan-1-

ol)-glutathione (Glut-3MH).[11][14] These precursors are, in turn, formed from the reaction of

(E)-2-hexenal with cysteine and glutathione, respectively.[8][11] During fermentation, yeast

enzymes, specifically carbon-sulfur lyases, cleave these precursors to release the volatile 3-

Mercaptohexan-1-ol.[7]

Below are Graphviz diagrams illustrating the biochemical formation pathway and a typical

analytical workflow.
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Biochemical Formation of 3-Mercaptohexan-1-ol
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Caption: Biochemical pathway of 3-Mercaptohexan-1-ol formation in grapes and wine.
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Analytical Workflow for 3-Mercaptohexan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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